Cas no 1617514-90-5 (Ethyl 3-amino-5-bromopyridine-4-acetate)
Ethyl 3-amino-5-bromopyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-amino-5-bromopyridine-4-acetate
- ethyl 2-(3-amino-5-bromopyridin-4-yl)acetate
-
- Inchi: 1S/C9H11BrN2O2/c1-2-14-9(13)3-6-7(10)4-12-5-8(6)11/h4-5H,2-3,11H2,1H3
- InChI Key: NNXOBYXIYCUNNK-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1CC(=O)OCC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- XLogP3: 1
- Topological Polar Surface Area: 65.2
Ethyl 3-amino-5-bromopyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029016224-250mg |
Ethyl 3-amino-5-bromopyridine-4-acetate |
1617514-90-5 | 95% | 250mg |
$1,009.40 | 2022-04-02 | |
| Alichem | A029016224-1g |
Ethyl 3-amino-5-bromopyridine-4-acetate |
1617514-90-5 | 95% | 1g |
$3,039.75 | 2022-04-02 | |
| Enamine | EN300-6499691-0.05g |
ethyl 2-(3-amino-5-bromopyridin-4-yl)acetate |
1617514-90-5 | 95.0% | 0.05g |
$197.0 | 2025-02-20 | |
| Enamine | EN300-6499691-0.1g |
ethyl 2-(3-amino-5-bromopyridin-4-yl)acetate |
1617514-90-5 | 95.0% | 0.1g |
$293.0 | 2025-02-20 | |
| Enamine | EN300-6499691-0.25g |
ethyl 2-(3-amino-5-bromopyridin-4-yl)acetate |
1617514-90-5 | 95.0% | 0.25g |
$418.0 | 2025-02-20 | |
| Enamine | EN300-6499691-0.5g |
ethyl 2-(3-amino-5-bromopyridin-4-yl)acetate |
1617514-90-5 | 95.0% | 0.5g |
$656.0 | 2025-02-20 | |
| Enamine | EN300-6499691-1.0g |
ethyl 2-(3-amino-5-bromopyridin-4-yl)acetate |
1617514-90-5 | 95.0% | 1.0g |
$842.0 | 2025-02-20 | |
| Enamine | EN300-6499691-2.5g |
ethyl 2-(3-amino-5-bromopyridin-4-yl)acetate |
1617514-90-5 | 95.0% | 2.5g |
$1650.0 | 2025-02-20 | |
| Enamine | EN300-6499691-5.0g |
ethyl 2-(3-amino-5-bromopyridin-4-yl)acetate |
1617514-90-5 | 95.0% | 5.0g |
$2443.0 | 2025-02-20 | |
| Enamine | EN300-6499691-10.0g |
ethyl 2-(3-amino-5-bromopyridin-4-yl)acetate |
1617514-90-5 | 95.0% | 10.0g |
$3622.0 | 2025-02-20 |
Ethyl 3-amino-5-bromopyridine-4-acetate Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on Ethyl 3-amino-5-bromopyridine-4-acetate
Ethyl 3-amino-5-bromopyridine-4-acetate (CAS No. 1617514-90-5): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-amino-5-bromopyridine-4-acetate (CAS No. 1617514-90-5) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its brominated pyridine core and functionalized acetic ester group, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents. The structural features of this molecule make it a valuable building block for constructing complex pharmacophores, which are essential for achieving high affinity and selectivity in drug design.
The 3-amino and 5-bromopyridine substituents play pivotal roles in the reactivity and functionality of Ethyl 3-amino-5-bromopyridine-4-acetate. The amino group at the third position provides a nucleophilic site for further functionalization, while the bromine atom at the fifth position serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive molecules.
The acetic ester moiety at the fourth position not only enhances the solubility of the compound in various organic solvents but also offers a site for further derivatization through hydrolysis or transesterification. This flexibility makes Ethyl 3-amino-5-bromopyridine-4-acetate an indispensable tool in medicinal chemistry laboratories, enabling the rapid assembly of diverse chemical libraries for high-throughput screening.
In recent years, there has been a surge in research focusing on kinase inhibitors, particularly those targeting tyrosine kinases, due to their critical role in cancer therapy. Ethyl 3-amino-5-bromopyridine-4-acetate has been employed as a key scaffold in the synthesis of novel kinase inhibitors. For instance, studies have demonstrated its utility in generating pyridine-based inhibitors that exhibit potent activity against mutant forms of the EGFR (Epidermal Growth Factor Receptor) and other kinases implicated in tumor progression. The bromine substituent allows for facile introduction of aryl groups that can modulate binding affinity and selectivity, while the amino group can be further modified to enhance target interaction.
The compound has also found application in the development of antiviral agents. Pyridine derivatives have shown promise as inhibitors of viral proteases and polymerases, which are crucial for viral replication. Ethyl 3-amino-5-bromopyridine-4-acetate serves as a precursor for synthesizing analogs that can disrupt viral life cycles by interfering with key enzymatic processes. The versatility of this intermediate allows chemists to explore diverse structural modifications, leading to the discovery of potent antiviral compounds with improved pharmacokinetic profiles.
Moreover, Ethyl 3-amino-5-bromopyridine-4-acetate has been utilized in the synthesis of small-molecule probes for biochemical studies. These probes are essential tools for elucidating signaling pathways and understanding the mechanisms of drug action at the molecular level. The ability to functionalize this compound at multiple sites enables researchers to generate probes with specific labels or tags, facilitating their use in cellular and molecular assays.
The growing interest in metal-organic frameworks (MOFs) and coordination chemistry has also highlighted the importance of pyridine-based ligands. Ethyl 3-amino-5-bromopyridine-4-acetate can be transformed into various ligands that coordinate with transition metals to form MOFs with tailored properties. These materials have applications in catalysis, gas storage, and sensing, making them highly valuable in both academic research and industrial processes.
In conclusion, Ethyl 3-amino-5-bromopyridine-4-acetate (CAS No. 1617514-90-5) is a cornerstone intermediate in pharmaceutical synthesis, offering unparalleled flexibility and reactivity for constructing complex bioactive molecules. Its role in developing kinase inhibitors, antiviral agents, biochemical probes, and metal-organic frameworks underscores its significance in modern chemical research. As advancements continue to emerge in drug discovery and material science, this compound is poised to remain a vital component in synthetic strategies across multiple disciplines.
1617514-90-5 (Ethyl 3-amino-5-bromopyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)